8-methoxy-4-methyl-3-(1-methyl-2-oxopropoxy)-6H-benzo[c]chromen-6-one

Specification

• Molecular Formula: C19H18O5
• Molecular Weight: 326.3 g/mol
• IUPAC Name: 8-methoxy-4-methyl-3-(3-oxobutan-2-yloxy)benzo[c]chromen-6-one
• Standard InChI: InChI=1S/C19H18O5/c1-10-17(23-12(3)11(2)20)8-7-15-14-6-5-13(22-4)9-16(14)19(21)24-18(10)15/h5-9,12H,1-4H3
• Standard InChI Key: HAGNRTFEFLGJNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C3=C2C=CC(=C3)OC)OC(C)C(=O)C

Introduction

8-Methoxy-4-methyl-3-(1-methyl-2-oxopropoxy)-6H-benzo[c]chromen-6-one is a synthetic organic compound belonging to the benzochromenone family. This compound is notable for its complex molecular structure and diverse biological activities, making it a subject of interest in medicinal chemistry research.

Synthesis Methods

The synthesis of 8-methoxy-4-methyl-3-(1-methyl-2-oxopropoxy)-6H-benzo[c]chromen-6-one involves several key steps, often starting from simpler organic precursors such as 4-methyl-2-hydroxybenzoic acid and 2-bromoacetone. Industrial-scale production can be optimized using continuous flow reactors to enhance yield and purity.

Chemical Reactions

This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used include potassium permanganate for oxidation, sodium borohydride for reduction, and sodium methoxide for substitution reactions.

Pharmacological Activities

Benzochromenones, including this compound, are known for their diverse pharmacological activities, such as anti-inflammatory, anticancer, and antimicrobial effects. The mechanism of action involves interaction with biological targets like enzymes or receptors, potentially inhibiting enzyme activity or modulating receptor function.

Applications

The compound's applications span across drug development and materials engineering due to its potential therapeutic properties and structural complexity.

Analytical Techniques

Analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and High Performance Liquid Chromatography (HPLC) are commonly used to confirm the identity and purity of the synthesized compound.